Cas no 893935-85-8 (N-(2,4-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide)

• Product Name: N-(2,4-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide
• CAS No: 893935-85-8
• MF: C₂₁H₁₈FN₅O₃S
• MW: 439.46272611618
• CID: 5884543
• PubChem ID: 18561790
• Update Time: 2025-05-22

N-(2,4-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(2,4-dimethoxyphenyl)-2-[[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]thio]-
• N-(2,4-dimethoxyphenyl)-2-{[1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl}acetamide
• N-(2,4-dimethoxyphenyl)-2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide
• N-(2,4-dimethoxyphenyl)-2-((1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide
• AKOS024615509
• F1874-0499
• 893935-85-8
• N-(2,4-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide

• Inchi： 1S/C21H18FN5O3S/c1-29-15-7-8-17(18(9-15)30-2)26-19(28)11-31-21-16-10-25-27(20(16)23-12-24-21)14-5-3-13(22)4-6-14/h3-10,12H,11H2,1-2H3,(H,26,28)
• InChI Key： KMGQXQJMMDKPGD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1OC)(=O)CSC1N=CN=C2N(C3=CC=C(F)C=C3)N=CC2=1

Computed Properties

• Exact Mass: 439.11143879g/mol
• Monoisotopic Mass: 439.11143879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 597
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 599.7±50.0 °C(Predicted)
• pka: 11.55±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(2,4-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo3,4-dpyrimidin-4-ylsulfanyl}acetamide

N-(2,4-Dimethoxyphenyl)-2-{1-(4-Fluorophenyl)-1H-Pyrazolo[3,4-d]Pyrimidin-4-Ylsulfanyl}Acetamide: A Comprehensive Overview

The compound with CAS No. 893935-85-8, named N-(2,4-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrazolo[3,4-d]pyrimidine core, a sulfanyl group, and a dimethoxyphenyl substituent. The integration of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in drug discovery. These heterocyclic compounds are known for their ability to modulate various biological targets, including kinases and G-protein coupled receptors (GPCRs). The presence of the sulfanyl group in this compound further enhances its potential as a scaffold for bioactive molecules. Sulfur-containing compounds are often associated with improved pharmacokinetic profiles and enhanced bioavailability.

The dimethoxyphenyl group attached to the acetamide moiety plays a crucial role in modulating the compound's lipophilicity and solubility. This substitution pattern is particularly advantageous in drug design, as it can improve the molecule's ability to cross cellular membranes and interact with target proteins. Recent research has demonstrated that such substitutions can significantly influence the compound's selectivity and potency in vitro.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Preclinical studies have shown that N-(2,4-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide exhibits selective cytotoxicity against various cancer cell lines. This activity is attributed to its ability to inhibit key enzymes involved in cell proliferation and survival pathways. The incorporation of the fluorophenyl group further enhances its anticancer properties by increasing metabolic stability and reducing off-target effects.

In addition to its anticancer potential, this compound has also been investigated for its anti-inflammatory and analgesic properties. Experimental data suggest that it can inhibit pro-inflammatory cytokines and modulate pain signaling pathways. These findings underscore its versatility as a lead compound for developing multi-target therapeutics.

From a synthetic standpoint, the construction of this compound involves a series of intricate reactions, including Suzuki couplings and Stille cross-couplings. The use of these advanced methodologies ensures high yields and excellent stereochemical control. Recent advancements in catalytic asymmetric synthesis have further streamlined the production process, making this compound more accessible for large-scale studies.

Looking ahead, ongoing research is focused on optimizing the pharmacokinetic properties of N-(2,4-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide through structural modifications. Researchers are exploring the effects of substituent variations on absorption, distribution, metabolism, excretion (ADME) parameters. These efforts aim to develop a drug candidate with improved efficacy and reduced toxicity profiles.

In conclusion, N-(2,4-dimethoxyphenyl)-2-{1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-ylsulfanyl}acetamide represents a cutting-edge molecule with immense therapeutic potential. Its unique structure and diverse biological activities make it an invaluable tool in modern drug discovery. As research continues to unfold, this compound is poised to contribute significantly to the development of novel treatments for cancer and inflammatory diseases.